4-Azido-9-benzyl-1-oxa-9-azaspiro[5.5]undecane;hydrochloride

• IUPAC Name: 4-azido-9-benzyl-1-oxa-9-azaspiro[5.5]undecane;hydrochloride
• InChI: InChI=1S/C16H22N4O.ClH/c17-19-18-15-6-11-21-16(12-15)7-9-20(10-8-16)13-14-4-2-1-3-5-14;/h1-5,15H,6-13H2;1H
• InChI Key: BXNAMABVGIJCFV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCN(CC2)CC3=CC=CC=C3)CC1N=[N+]=[N-].Cl
• Molecular Formula: C16H23ClN4O
• Molecular Weight: 322.83 g/mol

Description

Molecular Structure Analysis

The InChI code for a similar compound, “9-benzyl-1-oxa-9-azaspiro[5.5]undecan-4-ol”, is 1S/C16H23NO2/c18-15-6-11-19-16(12-15)7-9-17(10-8-16)13-14-4-2-1-3-5-14/h1-5,15,18H,6-13H2. This might give some insights into the structure of “4-Azido-9-benzyl-1-oxa-9-azaspiro[5.5]undecane;hydrochloride”.

Physical And Chemical Properties Analysis

The physical form of a similar compound, “9-benzyl-1-oxa-9-azaspiro[5.5]undecan-4-ol”, is a powder.

Scientific Research Applications

Modular Synthesis Routes

A study by Marlène Goubert and colleagues (2009) details a flexible, efficient route to synthesize spirodioxanes, oxathianes, and morpholines, including compounds structurally related to 4-Azido-9-benzyl-1-oxa-9-azaspiro[5.5]undecane;hydrochloride. Their method, focusing on the nucleophilic substitution of 1,3-dichloropropan-2-one O-benzyloxime by solketal derivatives, demonstrates the versatility and efficiency of synthesizing spiroketal compounds (Goubert, Canet, & Sinibaldi, 2009).

Spiroaminals Synthesis

M. Sinibaldi and I. Canet (2008) summarized different strategies developed for the synthesis of spiroaminals, including those with the 1-oxa-9-azaspiro[5.5]undecane core. This review highlights the compounds' biological activities and the novelty of their skeletons, indicating their potential applications in developing new therapeutic agents (Sinibaldi & Canet, 2008).

Antibacterial Applications

A. Lukin et al. (2022) explored the antibacterial properties of spirocyclic derivatives of ciprofloxacin, incorporating 1-oxa-9-azaspiro[5.5]undecane derivatives. Their research indicates that some derivatives show distinct activity against specific bacterial strains, underscoring the potential for developing targeted antibacterial therapies (Lukin et al., 2022).

Novel Synthesis Approaches

Other studies focus on innovative synthesis methods for compounds with the 1-oxa-9-azaspiro[5.5]undecane framework, demonstrating their potential in creating various biologically active molecules. For instance, the work on the aminomethylation of Guareschi imides to produce diazabicyclononane and piperidine derivatives (Khrustaleva et al., 2017) and the development of Prins cascade cyclization methods for synthesizing dioxa-azaspiro[5.5]undecane derivatives (Reddy et al., 2014) illustrate the ongoing interest in these compounds for various scientific and therapeutic applications.

Safety and Hazards

For “9-benzyl-1-oxa-9-azaspiro[5.5]undecan-4-ol”, the safety information includes hazard statements H315, H319, and H335, and precautionary statements P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501. Please refer to the MSDS for more detailed safety information.